Cas no 1805919-56-5 (3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride
• CAS No: 1805919-56-5
• MF: C₆H₃ClF₂N₂O₄S
• MW: 272.613826036453
• CID: 4848483
• Update Time: 2025-10-24

3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O4S/c7-16(14,15)5-3(6(8)9)1-10-2-4(5)11(12)13/h1-2,6H
• InChI Key： BIKQKRYGGDUALN-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=CC=1C(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride

3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride: A Comprehensive Overview

3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride, also known by its CAS number CAS No 1805919-56-5, is a highly specialized chemical compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis, particularly in the development of novel materials and pharmaceutical agents.

The molecular structure of 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a nitro group at position 5, and a sulfonyl chloride group at position 4. This combination of functional groups imparts the compound with distinctive electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings. The sulfonyl chloride group, in particular, has been shown to facilitate the formation of robust chemical bonds, which are essential for creating durable and heat-resistant materials. Researchers have also explored its role in the creation of novel catalysts, where its electronic properties contribute to enhanced catalytic activity.

In the field of pharmacology, 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride has been investigated for its potential as an intermediate in drug synthesis. Its ability to undergo various nucleophilic substitutions and additions makes it a versatile building block for constructing complex molecular architectures. Recent findings suggest that derivatives of this compound may exhibit promising bioactivity, particularly in the context of anti-inflammatory and antiviral agents.

The synthesis of CAS No 1805919-56-5 involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitutions to introduce the desired functional groups. Optimization of these steps has led to improved yields and higher purity levels, which are critical for ensuring consistent performance in downstream applications.

From an environmental standpoint, the handling and disposal of 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride require careful consideration due to its reactive nature. Proper safety protocols must be adhered to during its synthesis and use to minimize potential hazards and ensure compliance with regulatory standards.

In conclusion, 3-(Difluoromethyl)-5-nitropyridine-4-sulfonyl chloride, identified by CAS No 1805919-56-5, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups and reactivity positions it as a valuable tool in modern chemical research and development.